Cas no 21084-22-0 ((3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone)

• Product Name: (3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
• CAS No: 21084-22-0
• MF: C₁₅H₈F₆O
• MW: 318.213845252991
• MDL: MFCD00013561
• CID: 290401
• PubChem ID: 736046
• Update Time: 2025-04-19

(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone,[3-(trifluoromethyl)phenyl][4-(trifluoromethyl)phenyl]-
• 3,4'-BIS(TRIFLUOROMETHYL)BENZOPHENONE
• 3,4-Bis(Trifluoromethyl)Benzophenone
• [3-(trifluoromethyl)phenyl]-[4-(trifluoromethyl)phenyl]methanone
• 3,4′-Bis(trifluoromethyl)benzophenone
• (3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone
• PS-7057
• CS-0313647
• 21084-22-0
• DTXSID00352915
• AMY31916
• SCHEMBL2941622
• [3-(trifluoromethyl)phenyl][4-(trifluoromethyl)phenyl]methanone
• Benzophenone, 3,4'-bis(trifluoromethyl)-
• MFCD00013561
• A815128
• AKOS005257680
• FT-0614191
• Methanone, [3-(trifluoromethyl)phenyl][4-(trifluoromethyl)phenyl]-
• DB-045475

• MDL： MFCD00013561
• Inchi： 1S/C15H8F6O/c16-14(17,18)11-6-4-9(5-7-11)13(22)10-2-1-3-12(8-10)15(19,20)21/h1-8H
• InChI Key： HWBXNAPXNCBCQO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)C(C1C=CC(C(F)(F)F)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 318.04800
• Monoisotopic Mass: 318.04793385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.3935 (estimate)
• Melting Point: 95-97 °C(lit.)
• PSA: 17.07000
• LogP: 4.95520

(3-(Trifluoromethyl)phenyl)(4-(trifluoromethyl)phenyl)methanone Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;R37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones